4-(3-Fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H9FO4/c14-10-5-7(2-4-11(10)15)8-1-3-9(13(17)18)12(16)6-8/h1-6,15-16H,(H,17,18)
• InChI Key: JYUXJAVXQBOJQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)O)F)O)C(=O)O
• Molecular Formula: C13H9FO4
• DSSTOX Substance ID: DTXSID80689357
• Molecular Weight: 248.21 g/mol
• CAS RN: 1261903-70-1

Description

4-(3-Fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid, also known as 3-Fluoro-4-hydroxybenzoic acid, is a compound that has been studied for its potential applications in the fields of science and technology. It is a naturally occurring phenolic acid found in many plant sources and is used in a wide range of scientific and industrial applications. This compound has been studied for its potential to act as a catalyst, as an antioxidant, and as an inhibitor of certain enzymes. It has also been studied for its potential to act as a fluorescent probe and for its potential to act as a drug delivery system.

Scientific Research Applications

4-(3-Fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid, 95%ydroxybenzoic acid has been used in a variety of scientific research applications. It has been studied for its potential to act as a catalyst in organic synthesis, as an antioxidant, and as an inhibitor of certain enzymes. It has also been studied for its potential to act as a fluorescent probe and for its potential to act as a drug delivery system. Additionally, this compound has been used in the synthesis of a variety of organic compounds, such as drugs, polymers, and dyes.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid, 95%ydroxybenzoic acid is not fully understood, but it is believed to act as an antioxidant by scavenging free radicals. It is also believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, it is believed to act as a fluorescent probe, which can be used to detect and quantify molecules in a sample. Finally, it is believed to act as a drug delivery system, which can be used to deliver drugs to specific locations in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compoundydroxybenzoic acid are not fully understood. However, it is believed that this compound may act as an antioxidant by scavenging free radicals, and as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, it is believed that this compound may act as a fluorescent probe, which can be used to detect and quantify molecules in a sample, and as a drug delivery system, which can be used to deliver drugs to specific locations in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-Fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid, 95%ydroxybenzoic acid in lab experiments include its high yield, its ability to act as a catalyst, its ability to act as an antioxidant, its ability to act as an inhibitor of certain enzymes, its ability to act as a fluorescent probe, and its ability to act as a drug delivery system. The limitations of using this compound in lab experiments include its potential to be toxic, its potential to interfere with other compounds, and its potential to cause side effects in some individuals.

Future Directions

The potential future directions for 4-(3-Fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid, 95%ydroxybenzoic acid include its further study for its potential to act as a catalyst, an antioxidant, an inhibitor of certain enzymes, a fluorescent probe, and a drug delivery system. Additionally, this compound could be further studied for its potential to be used in the synthesis of a variety of organic compounds, such as drugs, polymers, and dyes. Finally, this compound could be further studied for its potential to be used in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 4-(3-Fluoro-4-hydroxyphenyl)-2-hydroxybenzoic acid, 95%ydroxybenzoic acid is achieved through a process known as the Suzuki reaction. This reaction involves the use of palladium catalysts, such as palladium chloride, and arylboronic acids, such as 4-fluoro-4-hydroxybenzoic acid, to form aryl-aryl bonds. The reaction is performed in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The reaction is typically conducted at a temperature of 80°C and a pressure of 0.1 atm. The reaction is highly efficient and yields a high yield of the desired product.